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Compound of Interest

Compound Name: 5-Norbornen-2-yl acetate

Cat. No.: B7767026 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 5-Norbornen-2-yl acetate

Introduction: A Monomer of Growing Importance
5-Norbornen-2-yl acetate is a bicyclic ester that serves as a crucial functionalized monomer in

advanced polymer synthesis. Primarily utilized as a co-monomer in Ring-Opening Metathesis

Polymerization (ROMP) and vinyl-addition copolymerizations, it allows for the introduction of

ester functionalities into polymer backbones.[1][2] This capability is instrumental in creating

high molecular weight functionalized polyethylenes and other specialty polymers with tailored

properties.[1][2] While its synthetic utility is significant, a thorough understanding of its chemical

properties and associated hazards is paramount for ensuring laboratory safety. This guide

provides a detailed examination of the safety profile of 5-Norbornen-2-yl acetate, moving

beyond a standard MSDS to offer practical insights for researchers and drug development

professionals.

Section 1: Chemical Identity and Physicochemical
Properties
Understanding the fundamental physical and chemical properties of a substance is the

foundation of a robust safety assessment. These parameters dictate its behavior under various

laboratory conditions and inform the necessary handling and storage protocols. 5-Norbornen-
2-yl acetate is typically supplied as a mixture of endo and exo isomers.[1]
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Below is the chemical structure of 5-Norbornen-2-yl acetate, highlighting its bicyclic

norbornene core and the acetate functional group.
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Signal Word Warning Hazard Statement H227: Combustible liquid Precautionary Measures

P210: Keep away from heat/sparks/open flames.
P280: Wear protective gloves/eye protection.
P403 + P235: Store in a well-ventilated place. Keep cool.
P501: Dispose of contents/container to an approved waste disposal plant.
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Start: Prepare for Handling

Retrieve from cool,
well-ventilated storage.

Keep away from ignition sources.

Don appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-resistant Gloves

Work within a certified
chemical fume hood.

Dispense required amount.
Keep container tightly closed.

Perform experimental procedure.

Dispose of waste in an
approved, labeled container.

Clean work area.
Remove PPE correctly.

End: Complete Handling
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Exposure Event Occurs

What is the route of exposure?

Eye Contact

Eyes

Skin Contact

Skin

Inhalation

Inhalation

Immediately flush with water
for at least 15 minutes.

Remove contact lenses.

Seek medical attention
if irritation persists.

Remove contaminated clothing.
Wash area with soap and
plenty of water for 15 min.

Seek medical attention
if irritation occurs.

Move person to fresh air.
Keep at rest.

Seek medical attention
if symptoms develop.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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